Cas no 183-32-4 (Spiro[1,3-benzodioxole-2,1'-cyclopentane])

• Product Name: Spiro[1,3-benzodioxole-2,1'-cyclopentane]
• CAS No: 183-32-4
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD32642509
• CID: 2922275
• PubChem ID: 12608169
• Update Time: 2024-03-01

Spiro[1,3-benzodioxole-2,1'-cyclopentane] Chemical and Physical Properties

Names and Identifiers

• Spiro[1,3-benzodioxole-2,1'-cyclopentane]

• MDL： MFCD32642509
• Inchi： 1S/C11H12O2/c1-2-6-10-9(5-1)12-11(13-10)7-3-4-8-11/h1-2,5-6H,3-4,7-8H2
• InChI Key： VXSVOBDIGBCITM-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OC21CCCC2

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 114-115 °C(Press: 4.5 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles